2-Amino-2,4,6-cycloheptatrien-1-one

• IUPAC Name: 2-aminocyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C7H7NO/c8-6-4-2-1-3-5-7(6)9/h1-5H,(H2,8,9)
• InChI Key: PIOPKWFBKZTUMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=O)C=C1)N
• Molecular Formula: C7H7NO
• DSSTOX Substance ID: DTXSID10955133
• Molecular Weight: 121.14 g/mol
• CAS RN: 6264-93-3, 33504-43-7

Description

Synthesis Analysis

The synthesis of related tropones has been explored through various methods. For example, the direct synthesis of tropones from preorganized triynes through a rhodium-catalyzed domino strategy allows one-pot access to fully substituted tropones, indicating a method that might be adaptable for the synthesis of 2-Amino-2,4,6-cycloheptatrien-1-one (Salacz et al., 2018).

Molecular Structure Analysis

The molecular structure of tropones, and by extension, 2-Amino-2,4,6-cycloheptatrien-1-one, is characterized by a seven-membered ring that imparts unique electronic and steric properties. The presence of an amino group at the 2-position likely affects the electronic distribution across the ring, influencing its reactivity and chemical behavior.

Chemical Reactions and Properties

Tropones undergo a variety of chemical reactions, including cycloadditions and transformations into different heterocyclic compounds. The amino group in 2-Amino-2,4,6-cycloheptatrien-1-one would be expected to participate in or influence reactions such as nucleophilic substitutions or condensations, given its electron-donating nature (Kaasik et al., 2023).

Scientific Research Applications

Buchner Reaction and Azirine Modification

In the field of organic chemistry, 2-Amino-2,4,6-cycloheptatrien-1-one has been utilized in the Buchner reaction of 2-(diazoacetyl)-2H-azirines with benzene, leading to the synthesis of 2-(cyclohepta-2,4,6-trien-1-yl)-2H-azirines. These compounds were further used to prepare isoxazoles and α-(cyclohepta-2,4,6-triene-1-ylcarbonyl)-1H-pyrroles. This research highlights the molecule's versatility in synthesizing nitrogen heterocyclic scaffolds, essential in pharmaceutical and material sciences (Galenko et al., 2021).

Synthesis of Cycloheptatrienethione

Another significant application of 2-Amino-2,4,6-cycloheptatrien-1-one is in the synthesis of cycloheptatrienethione. This process involves the reaction of tropone with phosphorus pentasulfide, demonstrating the compound's role in creating novel chemical entities with potential industrial and medicinal uses (Dugger & Dreiding, 1976).

Polyheterocyclic Tropones Synthesis

The molecule is also crucial in the synthesis of polyheterocyclic tropones through a [2 + 2 + 2 + 1] carbonylative cycloaddition of triynes. This synthesis represents a significant advancement in organic chemistry, offering a pathway to complex molecular structures that could have implications in various scientific domains, such as drug discovery and materials science (Salacz et al., 2018).

Amino Acid Labeling

2-Amino-2,4,6-cycloheptatrien-1-one also finds application in biochemistry, particularly in the labeling of amino acids and peptides. This process involves photolytic coupling reactions in aqueous solutions, demonstrating its utility in biological research and potentially in the development of new diagnostic tools (Barton et al., 1995).

Ugi-Smiles Coupling Reaction

Moreover, the compound is used in the Ugi-Smiles coupling reaction with tropolone, isocyanides, primary amines, and aldehydes. This process efficiently synthesizes 2-(N,N-dialkylamino)-2,4,6-cycloheptatrien-1-one derivatives, underlining its importance in multicomponent organic synthesis (Massoudi et al., 2012).

Safety and Hazards

When handling 2-Amino-2,4,6-cycloheptatrien-1-one, it’s important to avoid dust formation and avoid breathing mist, gas or vapours. Contact with skin and eyes should be avoided. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation and remove all sources of ignition.